Cas no 2171830-20-7 (6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2171830-20-7
• MF: C₁₄H₁₅FN₄O₂
• MW: 290.292906045914
• CID: 6073631
• PubChem ID: 165520790
• Update Time: 2025-10-29

6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2171830-20-7
• EN300-1452349
• 6-amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• 6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C14H15FN4O2/c15-10-3-1-2-9(8-10)11-12(16)17-14(18-13(11)20)19-4-6-21-7-5-19/h1-3,8H,4-7H2,(H3,16,17,18,20)
• InChI Key： SBGGIQDDHRBFOG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=C(N)N=C(NC1=O)N1CCOCC1

Computed Properties

• Exact Mass: 290.11790390g/mol
• Monoisotopic Mass: 290.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80Ų

Additional information on 6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2171830-20-7)

The compound 6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2171830-20-7) is a highly specialized dihydropyrimidinone derivative that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structural features, including the 3-fluorophenyl and morpholin-4-yl moieties, make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its potential applications in cancer treatment, neurodegenerative diseases, and anti-inflammatory agents, aligning with current trends in precision medicine.

One of the most searched questions in the field of medicinal chemistry is: "What are the biological activities of dihydropyrimidinone derivatives?" This compound, with its 6-amino and 5-(3-fluorophenyl) substitutions, exhibits notable interactions with enzymes and receptors, making it a subject of interest for structure-activity relationship (SAR) studies. Its morpholin-4-yl group is particularly noteworthy, as morpholine rings are frequently employed in drug design due to their favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

In the context of AI-driven drug discovery, 6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one has been identified as a potential lead compound in virtual screening campaigns. Computational models predict its high binding affinity for specific protein targets, which is a hot topic in cheminformatics and molecular docking research. This aligns with the growing demand for machine learning in drug development, a frequently searched term in scientific and industrial circles.

The synthesis of this compound involves multi-step organic reactions, often starting from 3-fluorobenzaldehyde and morpholine precursors. Its CAS No. 2171830-20-7 serves as a critical identifier in chemical databases, ensuring accurate retrieval for researchers. Given the rising interest in green chemistry, recent studies have also explored eco-friendly synthetic routes for similar dihydropyrimidinones, another trending topic in the scientific community.

From a pharmacological perspective, preliminary studies suggest that this compound may modulate key signaling pathways, such as PI3K/AKT and MAPK, which are central to many disease mechanisms. This has led to increased searches for "dihydropyrimidinone-based kinase inhibitors" and "fluorophenyl derivatives in drug design." Its potential as a cross-blood-brain-barrier (BBB) agent is also under investigation, addressing a major challenge in central nervous system (CNS) drug development.

In summary, 6-Amino-5-(3-fluorophenyl)-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it at the intersection of medicinal chemistry, computational biology, and preclinical research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation therapeutics and personalized medicine.